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Compound of Interest

Compound Name: Fmoc-Ser(PO(NHPr)2)-OH

Cat. No.: B12409824 Get Quote

An in-depth analysis of the molecular weight of Fmoc-Ser(PO(NHPr)2)-OH, a notable

compound in biochemical research and pharmaceutical development, is presented in this

technical guide. The precise determination of its molecular weight is fundamental for a range of

applications, including stoichiometry in chemical reactions, mass spectrometry analysis, and

the formulation of drug products. This document provides a detailed breakdown of the

molecular weight calculation, adhering to a systematic and clear protocol.

Molecular Composition and Formula
Fmoc-Ser(PO(NHPr)2)-OH is a derivative of the amino acid serine. The 'Fmoc' group (9-

fluorenylmethyloxycarbonyl) is a common protecting group in solid-phase peptide synthesis.

The serine side chain is modified with a phosphoramidate group, specifically

bis(propylamino)phosphate. The chemical structure of this compound determines its molecular

formula.

The established molecular formula for Fmoc-Ser(PO(NHPr)2)-OH is C₂₄H₃₂N₃O₆P. This

formula indicates that each molecule is composed of:

24 Carbon (C) atoms

32 Hydrogen (H) atoms

3 Nitrogen (N) atoms

6 Oxygen (O) atoms
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1 Phosphorus (P) atom

Methodology for Molecular Weight Calculation
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The protocol for this calculation involves the following steps:

Identification of the Molecular Formula: The correct molecular formula of the compound is

first established. For the subject compound, this is C₂₄H₃₂N₃O₆P.

Determination of Atomic Weights: The standard atomic weight of each element in the formula

is obtained from the periodic table. These weights are typically expressed in atomic mass

units (amu) or Daltons (Da).

Calculation of Elemental Contribution: The number of atoms of each element is multiplied by

its respective atomic weight to determine the total mass contribution of that element to the

molecule.

Summation: The mass contributions of all elements are summed to yield the final molecular

weight of the compound.

Data Presentation: Molecular Weight Calculation
The following table provides a comprehensive breakdown of the molecular weight calculation

for Fmoc-Ser(PO(NHPr)2)-OH, based on its molecular formula C₂₄H₃₂N₃O₆P.

Element Symbol
Quantity of
Atoms

Atomic Weight
(Da)

Subtotal (Da)

Carbon C 24 12.011 288.264

Hydrogen H 32 1.008 32.256

Nitrogen N 3 14.007 42.021

Oxygen O 6 15.999 95.994

Phosphorus P 1 30.974 30.974

Total 489.509
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The calculated molecular weight of Fmoc-Ser(PO(NHPr)2)-OH is 489.51 Da.

Visualization of Molecular Composition
The following diagram illustrates the hierarchical relationship between the constituent elements

and the final calculated molecular weight of the compound.

Elemental Components
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Caption: Hierarchical calculation of the molecular weight of Fmoc-Ser(PO(NHPr)2)-OH.

To cite this document: BenchChem. [Fmoc-Ser(PO(NHPr)2)-OH molecular weight].
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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